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Compound of Interest

Compound Name: RJIR-2429

Cat. No.: B1246427

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of stock solutions of
RJR-2429 dihydrochloride, a potent nicotinic acetylcholine receptor (nAChR) agonist. Accurate
preparation of stock solutions is critical for ensuring the reliability and reproducibility of
experimental results.

Compound Information

Parameter Value

Compound Name RJR-2429 dihydrochloride[1]
CAS Number 1021418-53-0[1][2][3][4]
Molecular Formula C12H16N2 - 2HCI[1][2]
Molecular Weight 261.19 g/mol [1][2]

Quantitative Data Summary

The following table summarizes the solubility and storage recommendations for RJR-2429
dihydrochloride.
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. Recommended
Maximum Storage of Storage of
Solvent o Stock ] )
Solubility . Solid Stock Solution
Concentration
) Aliquot and store
Desiccate at
at -20°C for long-
room
DMSO 100 mM[3] 10-50 mM term; 0-4°C for
temperature or
up to one
-20°C
month[2]
_ Aliguot and store
Desiccate at
at -20°C for long-
room
Water 100 mM[3] 10-50 mM term; 0-4°C for

temperature or
-20°C

up to one
month[2]

Experimental Protocols

This section provides a detailed methodology for the preparation of RIR-2429 dihydrochloride

stock solutions.

Materials:

* RJR-2429 dihydrochloride powder

o Anhydrous Dimethyl Sulfoxide (DMSO) or sterile, purified water

o Calibrated analytical balance

« Sterile microcentrifuge tubes or vials

o \ortex mixer

» Pipettes and sterile filter tips

Protocol for Preparing a 10 mM Stock Solution in DMSO:
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o Equilibration: Allow the vial of RIR-2429 dihydrochloride powder to equilibrate to room
temperature before opening to prevent condensation.

» Weighing: Weigh out a precise amount of the compound using a calibrated analytical
balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 2.61 mg of
RJR-2429 dihydrochloride (Molecular Weight = 261.19 g/mol ).

o Solvent Addition: Add the appropriate volume of anhydrous DMSO to the vial containing the
powder. For 2.61 mg, add 1 mL of DMSO.

» Dissolution: Cap the vial tightly and vortex thoroughly until the compound is completely
dissolved. Gentle warming in a water bath (37°C) may be used to aid dissolution if
necessary, but avoid excessive heat.

 Sterilization (Optional): If required for your application (e.g., cell culture), filter the stock
solution through a 0.22 um syringe filter into a sterile tube.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for
long-term storage or at 0-4°C for short-term use (up to one month).[2]

Note: The same protocol can be followed for preparing stock solutions in water.

Visualized Workflow

The following diagram illustrates the key steps in the preparation of an RJR-2429
dihydrochloride stock solution.
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Workflow for RJR-2429 Stock Solution Preparation

Preparation

Start: Obtain RIR-2429 Dihydrochloride Powder

A

Equilibrate vial to room temperature

A

Weigh desired amount of powder

Dissalution
Y

Add appropriate volume of solvent (DMSO or Water)

A

Vortex until fully dissolved
(Gentle warming if necessary)

Final Steps

Optional: Filter sterilize (0.22 um filter)

:

Aliquot into single-use volumes

Y

Store at recommended temperature
(-20°C long-term, 0-4°C short-term)

l

End: Ready for experimental use

Click to download full resolution via product page

Caption: Workflow for preparing RJR-2429 stock solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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